Cas no 92891-23-1 (1-Methyl-2-nitro-3-(trifluoromethyl)benzene)

1-Methyl-2-nitro-3-(trifluoromethyl)benzene structure
92891-23-1 structure
Product Name:1-Methyl-2-nitro-3-(trifluoromethyl)benzene
CAS No:92891-23-1
MF:C8H6F3NO2
MW:205.133952617645
MDL:MFCD04972920
CID:820733
PubChem ID:13455431
Update Time:2024-10-26

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-2-nitro-3-(trifluoromethyl)benzene
    • 2-Nitro-3-Methylbenzotrifluoride
    • 1-Methyl-2-nitro-3-(trifluoromethyl)benzene (ACI)
    • 1-Methyl-2-nitro-3-trifluoromethylbenzene
    • CL8822
    • AS-46114
    • 92891-23-1
    • MFCD04972920
    • Benzene, 1-methyl-2-nitro-3-(trifluoromethyl)-
    • 3-Methyl-2-nitrobenzotrifluoride
    • 2-Nitro-3-Methyl Benzotrifluoride
    • 1-methyl-2-nitro-3-trifluoromethyl-benzene
    • DTXSID50541296
    • BBL101298
    • STL555094
    • SCHEMBL3520821
    • 2-NITRO-3-TRIFLUOROMETHYLTOLUENE
    • AKOS005258075
    • MDL： MFCD04972920
    • Inchi： 1S/C8H6F3NO2/c1-5-3-2-4-6(8(9,10)11)7(5)12(13)14/h2-4H,1H3
    • InChI Key： JTXZOTTYGWMNGR-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(C(F)(F)F)=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 205.03500
  • Monoisotopic Mass: 205.03506292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.357
  • Boiling Point: 220.4°C at 760 mmHg
  • Flash Point: 87.1°C
  • Refractive Index: 1.475
  • PSA: 45.82000
  • LogP: 3.44520

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Security Information

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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1-Methyl-2-nitro-3-(trifluoromethyl)benzene Production Method

Production Method 1

401-79-6 401-79-6
92891-23-1 92891-23-1
Reaction Conditions
Reference
Separating nitration isomers of substituted benzene compounds
, United States, , ,

Production Method 2

92891-23-1 92891-23-1
Reaction Conditions
Reference
Nitromethyl or -ethyl substituted benzotrifluoride
, United States, , ,

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Raw materials

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Preparation Products

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Related Literature

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